Cas no 2097949-10-3 (2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid
• CAS No: 2097949-10-3
• MF: C₉H₁₅F₂NO₃
• MW: 223.217109918594
• CID: 5722331
• PubChem ID: 121204062
• Update Time: 2025-10-17

2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid
• F1907-8006
• 2-[4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl]butanoic acid
• AKOS026712349
• 2097949-10-3
• starbld0032348
• 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C9H15F2NO3/c1-2-7(8(14)15)12-5-9(10,11)3-6(12)4-13/h6-7,13H,2-5H2,1H3,(H,14,15)
• InChI Key： SQNFWMYYOOBVAH-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C(=O)O)CC)C(CO)C1)F

Computed Properties

• Exact Mass: 223.10199966g/mol
• Monoisotopic Mass: 223.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid

2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid: A Promising Compound in Medicinal Chemistry

2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 2097949-10-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural flexibility. The presence of difluoro and hydroxymethyl groups in the molecule adds to its complexity and enhances its pharmacological properties.

The chemical structure of 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid is characterized by a pyrrolidine ring substituted with a difluoro group at the 4-position and a hydroxymethyl group at the 2-position. The butanoic acid moiety attached to the pyrrolidine ring further contributes to its functional versatility. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and drug-like behavior.

Recent studies have highlighted the potential of 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration, making it a valuable candidate for further investigation.

In addition to its neuroprotective effects, 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory disorders. This dual action as both a neuroprotective and anti-inflammatory agent makes it an attractive target for drug development.

The pharmacokinetic profile of 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid has been extensively studied to understand its bioavailability and metabolic stability. Preclinical data indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further explore the therapeutic potential of 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The synthesis of 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the pyrrolidine ring, introduction of the difluoro group, and attachment of the butanoic acid moiety. Advances in synthetic chemistry have enabled researchers to optimize these processes, making large-scale production feasible for clinical applications.

In conclusion, 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 2097949-10-3) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to play a crucial role in advancing treatments for various diseases.